Cas no 457928-60-8 ((R)-FlorhydralR)

(R)-FlorhydralR Properties

Names and Identifiers

• (R)--Methyl-3-(1-methylethyl)benzenepropanal
• (R)-FlorhydralR
• (3R)-3-(3-propan-2-ylphenyl)butanal
• (R)-3-(3-isopropylphenyl)butanal
• (R)-florhydral.(R).
• A-Methyl-3-(1-methylethyl)benzenepropanal
• 457928-60-8
• (3R)-3-[3-(propan-2-yl)phenyl]butanal
• starbld0031801
• DTXSID10457925
• (R)-3-(3-Isopropylphenyl)butanal
• +Expand

• InChIKey： OHRBQTOZYGEWCJ-LLVKDONJSA-N
• Inchi： InChI=1S/C13H18O/c1-10(2)12-5-4-6-13(9-12)11(3)7-8-14/h4-6,8-11H,7H2,1-3H3/t11-/m1/s1
• SMILES： CC(C)C1=CC(=CC=C1)C(C)CC=O

Computed Properties

• Exact Mass: 190.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 190.135765193g/mol
• Heavy Atom Count: 14
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 3.24990
• PSA: 17.07000